N'-[3-({[3-cyano-4-phenyl-6-(trifluoromethyl)-2-pyridinyl]thio}methyl)-4-methoxybenzylidene]-3,4,5-triethoxybenzohydrazide

• IUPAC Name: N-[(E)-[3-[[3-cyano-4-phenyl-6-(trifluoromethyl)pyridin-2-yl]sulfanylmethyl]-4-methoxyphenyl]methylideneamino]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C35H33F3N4O5S/c1-5-45-29-16-24(17-30(46-6-2)32(29)47-7-3)33(43)42-40-20-22-13-14-28(44-4)25(15-22)21-48-34-27(19-39)26(23-11-9-8-10-12-23)18-31(41-34)35(36,37)38/h8-18,20H,5-7,21H2,1-4H3,(H,42,43)/b40-20+
• InChI Key: ODRNPBDUZPRNGM-KPRPFPDJSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NN=CC2=CC(=C(C=C2)OC)CSC3=C(C(=CC(=N3)C(F)(F)F)C4=CC=CC=C4)C#N
• Isomeric SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N/N=C/C2=CC(=C(C=C2)OC)CSC3=C(C(=CC(=N3)C(F)(F)F)C4=CC=CC=C4)C#N
• Molecular Formula: C35H33F3N4O5S
• Molecular Weight: 678.7 g/mol

Description

This compound belongs to a class of chemicals known for their intricate molecular structures and potential for varied applications in chemistry and biology. Its structure suggests it might exhibit unique physical and chemical properties suitable for specialized applications.

Synthesis Analysis

Synthesis of complex molecules like this often involves multi-step reactions, starting from simpler precursors. A similar compound, N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide, was synthesized through an acid-catalyzed reaction, showcasing the intricate steps involved in creating such molecules (Alotaibi et al., 2018).

Molecular Structure Analysis

The determination of molecular structure is crucial and often achieved through techniques such as X-ray diffraction. For instance, similar compounds' structures were elucidated, providing insights into their molecular configurations (Zhu & Qiu, 2011).

Chemical Reactions and Properties

Chemical properties are influenced by the molecular structure. The reactivity, including possible reactions with other compounds, can be inferred from studies on similar molecules, indicating potential utility in various chemical processes (Amr et al., 2016).

Physical Properties Analysis

Physical properties such as melting point, solubility, and crystalline form are essential for understanding the compound's behavior under different conditions. These properties are typically investigated through experimental studies focusing on the compound's physical characteristics (Karrouchi et al., 2021).

Chemical Properties Analysis

The chemical properties, including stability, reactivity, and degradation, are vital for assessing the compound's potential applications. Studies on similar compounds provide a foundation for predicting these characteristics, offering insights into how the compound might interact with various chemical agents (Bekircan et al., 2015).

Scientific Research Applications

Synthesis and Structural Elucidation

Research on compounds with structural similarities often focuses on their synthesis and structural elucidation. For instance, the synthesis of N'-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide demonstrates the methodologies employed in creating complex molecules and confirming their structures using spectroscopic techniques like infrared (IR), nuclear magnetic resonance (NMR), and mass spectroscopy, alongside single crystal X-ray diffraction (Alotaibi et al., 2018). These methodologies are crucial for understanding the molecular framework of complex compounds and their potential interactions with biological targets.

Pharmacological Investigations

Several studies have focused on synthesizing and evaluating the biological activities of novel compounds, aiming to discover new therapeutic agents. For example, research on novel benzylated derivatives explored their potential as Anti-Alzheimer's agents, indicating the significance of structural modifications in enhancing biological activity (Gupta et al., 2020). Another study synthesized compounds for their antimicrobial activity, revealing the importance of novel chemical entities in addressing resistance to existing antimicrobial agents (Amr et al., 2016).

Molecular Docking and Spectroscopic Studies

Advanced computational techniques, such as molecular docking, along with spectroscopic studies, are employed to predict the interaction of new compounds with biological targets and to understand their physicochemical properties. For instance, the synthesis and molecular docking of (E)-N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide provided insights into its potential as an anti-diabetic agent, illustrating the role of computational studies in the drug discovery process (Karrouchi et al., 2021).